N4-(4-Methoxyphenyl)-N6-methylpyrimidine-4,6-diamine

• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol
• IUPAC Name: 4-N-(4-methoxyphenyl)-6-N-methylpyrimidine-4,6-diamine
• InChI: InChI=1S/C12H14N4O/c1-13-11-7-12(15-8-14-11)16-9-3-5-10(17-2)6-4-9/h3-8H,1-2H3,(H2,13,14,15,16)
• InChI Key: MSSUJBFLFDKCNX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC=N1)NC2=CC=C(C=C2)OC

Description

N4-(4-Methoxyphenyl)-N6-methylpyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C12H14N4O and its molecular weight is 230.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 mg of 6-chloro-N-(4-methoxyphenyl)pyrimidine-4-amine in the form of a hydrochloride, 57 mg of methylamine and 238 mg of DIPEA were dissolved in 1 mL of n-BuOH in a screw cap vial and the mixture obtained was heated to 120° C. for 1 hour. Progress of the reaction was monitored by TLC. Upon termination of the reaction n-BuOH. was evaporated off and the evaporation residue was subjected to crystallization from n-BuOH/EtOH solvent mixture. N4-(4-Methoxyphenyl)-N6-methylpyrimidine-4,6-diamine was obtained in the form of a light yellow solid.